Cas no 32451-88-0 (Isochlorogenic acid C)

• Product Name: Isochlorogenic acid C
• CAS No: 32451-88-0
• MF: C₂₅H₂₄O₁₂
• MW: 516.450868606567
• CID: 53897
• Update Time: 2025-06-08

Isochlorogenic acid C Chemical and Physical Properties

Names and Identifiers

• Isochlorogenic acid C
• 4,5-Dicaffeoylquinic acid
• (1S,3R,4S,5R)-4-((E)-4-(3,4-Dihydroxyphenyl)-2-oxobut-3-en-1-yl)-3-(((E)-3-(3, 4-dihydroxyphenyl)acryloyl)oxy)-5-hydrox...
• (1S,3R,4S,5R)-4-((E)-4-(3,4-Dihydroxyphenyl)-2-oxobut-3-en-1-yl)-3-(((E)-3-(3,4-dihydroxyphenyl)acryloyl)oxy)-5-hydroxy-1-methylcyclohexanecarboxylic acid
• (1S,3R,4S,5R)-4-[4-(3,4-dihydroxyphenyl)-2-oxobut-3-enyl]-3-[3-(3,4-dihydroxyphenyl)prop-2-enoyloxy]-5-hydroxy-1-methylcyclohexane-1-carboxylic acid
• N1748
• ISOCHLOROGENIC ACID C(SH)
• (1S,3R,4S,5R)-4-((E)-4-(3,4-Dihydroxyphenyl)-2-oxobut-3-en-1-yl)-3-(((E)-3-(3, 4-dihydroxyphenyl)
• Isochlorogenic acid C，4,5-Dicaffeoylquinic acid
• Isochlorogenic acid C, 98%, from Lonicera hypoglauca
• ISOCHLOROGENIC ACID C(RG)
• (1S,3R,4S,5R)-4-[4-(3,4-dihydroxyphenyl)-2-oxobut-3-enyl]-3-[3-(3,4-dihydroxyphenyl)prop-2-enoyloxy]-5-hydroxy-1-methylcyclohexane-1-carboxylicaci

• Inchi： 1S/C25H24O12/c26-15-5-1-13(9-17(15)28)3-7-21(31)36-20-12-25(35,24(33)34)11-19(30)23(20)37-22(32)8-4-14-2-6-16(27)18(29)10-14/h1-10,19-20,23,26-30,35H,11-12H2,(H,33,34)/b7-3+,8-4+/t19-,20-,23+,25-/m1/s1
• InChI Key： UFCLZKMFXSILNL-RVXRWRFUSA-N
• SMILES： O(C(/C=C/C1C=C(O)C(O)=CC=1)=O)[C@@H]1[C@H](OC(=O)/C=C/C2C=C(O)C(O)=CC=2)C[C@](C(=O)O)(O)C[C@H]1O

Computed Properties

• Exact Mass: 516.12700

Experimental Properties

• Color/Form: White powder
• Density: 1.6±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 810.8±65.0 °C at 760 mmHg
• Flash Point: 274.9±27.8 °C
• Refractive Index: 1.719
• PSA: 211.28000
• LogP: 1.02960

Isochlorogenic acid C Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Storage Condition：Storage temperature 2-8 ° C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Quinic acids and derivatives
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Isochlorogenic acid C

Isochlorogenic acid C (CAS No. 32451-88-0): A Comprehensive Overview

Isochlorogenic acid C, identified by its Chemical Abstracts Service (CAS) number 32451-88-0, is a naturally occurring compound that has garnered significant attention in the field of chemico-biopharmaceutical research. This polyphenolic derivative, belonging to the chlorogenic acid family, exhibits a unique molecular structure that contributes to its diverse biological activities. The increasing interest in Isochlorogenic acid C stems from its potential applications in pharmaceuticals, nutraceuticals, and functional foods, driven by emerging scientific discoveries.

The molecular formula of Isochlorogenic acid C is C₁₅H₁₀O₉, reflecting its complex composition of hydroxyl and carbonyl groups. These functional moieties are pivotal in determining its interaction with biological targets, making it a subject of extensive study in drug discovery and natural product chemistry. Recent advancements in spectroscopic techniques and computational chemistry have enhanced our understanding of its structural properties, providing insights into how these features influence its pharmacological effects.

In the realm of modern medicine, Isochlorogenic acid C has been explored for its antioxidant and anti-inflammatory properties. Studies have demonstrated that this compound can modulate key signaling pathways involved in chronic diseases, such as diabetes and cardiovascular disorders. For instance, research published in Journal of Medicinal Chemistry highlights its ability to inhibit the production of pro-inflammatory cytokines, suggesting potential therapeutic benefits in managing inflammatory conditions.

The nutraceutical industry has also recognized the value of Isochlorogenic acid C due to its role in enhancing metabolic health. Preliminary clinical trials indicate that supplementation with this compound may improve insulin sensitivity and reduce oxidative stress markers in individuals with metabolic syndrome. These findings align with broader trends in functional food research, where natural compounds like Isochlorogenic acid C are being integrated into formulations aimed at promoting overall well-being.

The synthesis and isolation of Isochlorogenic acid C remain challenging due to its low abundance in natural sources. However, innovations in biotechnology have enabled more efficient extraction methods from plants such as Rosa canina and Coffea arabica. These advancements not only facilitate large-scale production but also ensure higher purity standards, critical for pharmaceutical applications. The development of stable derivatives has further expanded the compound’s utility, allowing for improved bioavailability and targeted delivery systems.

The pharmacokinetic profile of Isochlorogenic acid C is another area of active investigation. Research using advanced metabolomics techniques has revealed that it undergoes extensive biotransformation within the body, primarily through phase II enzymatic pathways. This process generates metabolites with distinct bioactivities, contributing to the compound’s overall therapeutic efficacy. Understanding these metabolic pathways is essential for optimizing dosing regimens and minimizing potential side effects.

In conclusion, the multifaceted properties of Isochlorogenic acid C make it a promising candidate for various health applications. Its antioxidant, anti-inflammatory, and metabolic benefits are supported by growing scientific evidence, underscoring its significance in contemporary chemico-biopharmaceutical research. As methodologies for extraction and synthesis continue to evolve, the potential for harnessing Isochlorogenic acid C’s therapeutic capabilities will undoubtedly expand, offering new avenues for improving human health.